Cas no 1533035-83-4 (5-{bicyclo3.1.0hexan-3-yl}-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-{bicyclo3.1.0hexan-3-yl}-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1533035-83-4
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5920057
• PubChem ID: 80469360
• Update Time: 2025-06-09

5-{bicyclo3.1.0hexan-3-yl}-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-carboxylic acid, 5-bicyclo[3.1.0]hex-3-yl-
• 5-{bicyclo3.1.0hexan-3-yl}-1,2,4-oxadiazole-3-carboxylic acid
• 5-(BICYCLO[3.1.0]HEXAN-3-YL)-1,2,4-OXADIAZOLE-3-CARBOXYLICACID
• 5-(BICYCLO[3.1.0]HEXAN-3-YL)-1,2,4-OXADIAZOLE-3-CARBOXYLIC ACID
• 1533035-83-4
• EN300-1119998
• AKOS019033111
• 5-{bicyclo[3.1.0]hexan-3-yl}-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C9H10N2O3/c12-9(13)7-10-8(14-11-7)6-2-4-1-5(4)3-6/h4-6H,1-3H2,(H,12,13)
• InChI Key： OFVMAEOOYHMASG-UHFFFAOYSA-N
• SMILES： O1C(C2CC3C(C3)C2)=NC(C(O)=O)=N1

Computed Properties

• Exact Mass: 194.06914219g/mol
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• Boiling Point: 394.4±25.0 °C(Predicted)
• pka: 2.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-{bicyclo3.1.0hexan-3-yl}-1,2,4-oxadiazole-3-carboxylic acid

Comprehensive Overview of 5-{bicyclo[3.1.0]hexan-3-yl}-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1533035-83-4)

The compound 5-{bicyclo[3.1.0]hexan-3-yl}-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1533035-83-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bicyclo[3.1.0]hexane scaffold and the 1,2,4-oxadiazole ring, make it a valuable intermediate for designing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 5-{bicyclo[3.1.0]hexan-3-yl}-1,2,4-oxadiazole-3-carboxylic acid has surged due to their versatility in medicinal chemistry. The 1,2,4-oxadiazole moiety, in particular, is known for its metabolic stability and bioisosteric properties, which are critical for developing orally bioavailable drugs. This compound’s carboxylic acid functional group further enhances its utility as a building block for derivatization, enabling the synthesis of amides, esters, and other derivatives with tailored pharmacological profiles.

The synthesis of CAS No. 1533035-83-4 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. These innovations align with the growing trend toward green chemistry and sustainable manufacturing practices, which are top priorities for the pharmaceutical industry. Researchers are also investigating the compound’s potential in cancer therapy and neurodegenerative disease research, areas where heterocyclic frameworks have shown promise.

From an analytical perspective, 5-{bicyclo[3.1.0]hexan-3-yl}-1,2,4-oxadiazole-3-carboxylic acid can be characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and quantification, which are essential for quality control in industrial and academic settings. The compound’s physicochemical properties, such as solubility and stability, are also critical parameters for formulation scientists working on drug delivery systems.

Beyond pharmaceuticals, CAS No. 1533035-83-4 has potential applications in agrochemicals, where its structural motifs could contribute to the development of new pesticides or herbicides. The bicyclo[3.1.0]hexane core, for instance, may impart unique binding interactions with biological targets in pests, offering a pathway to more effective and environmentally friendly crop protection solutions. This aligns with the global push toward sustainable agriculture and reduced chemical footprints.

In conclusion, 5-{bicyclo[3.1.0]hexan-3-yl}-1,2,4-oxadiazole-3-carboxylic acid represents a fascinating intersection of chemistry and biology. Its multifaceted applications, coupled with the rising demand for innovative heterocycles, position it as a compound of enduring interest. As research continues to uncover its full potential, this molecule is likely to play a pivotal role in advancing both therapeutic and agrochemical innovations.